Nickel(II) ammonium sulfate

• CAS No.: 15699-18-0
• Product Name: Nickel(II) ammonium sulfate
• Molecular Formula: H8N2NiO8S2
• Molecular Weight: 286.9 g/mol
• IUPAC Name: diazanium;nickel(2+);disulfate
• Standard InChI: InChI=1S/2H3N.Ni.2H2O4S/c;;;2*1-5(2,3)4/h2*1H3;;2*(H2,1,2,3,4)/q;;+2;;/p-2
• Standard InChIKey: DAPUDVOJPZKTSI-UHFFFAOYSA-L
• SMILES: [NH4+].[NH4+].[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[Ni+2]
• Canonical SMILES: [NH4+].[NH4+].[O-]S(=O)(=O)[O-].[O-]S(=O)(=O)[O-].[Ni+2]
• Density: 1.92 at 68 °F (USCG, 1999)
• Physical Description: Nickel ammonium sulfate is a green crystalline solid. Mildly toxic, carcinogenic. When heated to decomposition it emits highly toxic fumes of metallic nickel, oxides of sulfur, and oxides of nitrogen (Lewis, 3rd ed., 1993, p. 910). The primary hazard is the threat to the environment. Immediate steps should be taken to limit its spread to the environment. It is used for electroplating nickel.
• Description: Nickel ammonium sulfate is a green crystalline solid. Mildly toxic, carcinogenic. When heated to decomposition it emits highly toxic fumes of metallic nickel, oxides of sulfur, and oxides of nitrogen (Lewis, 3rd ed., 1993, p. 910). The primary hazard is the threat to the environment. Immediate steps should be taken to limit its spread to the environment. It is used for electroplating nickel.; Ammonium nickel sulfate is a nickel coordination entity comprising ammonium, nickel and sulfate in which the ratio of ammonium to iron(2+) to sulfate ions is 2:1:2. It is an ammonium salt, a metal sulfate and a nickel coordination entity. It contains a nickel(2+).
• Related CAS: 7785-20-8 (hexahydrate)
• Synonyms: ammonium nickel sulfate; ammonium nickel sulfate, hexahydrate; nickel ammonium sulfate
• PubChem Compound: 27455
• Last Modified: Nov 11 2021